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Abstract

This technical guide provides a comprehensive overview of "Trehalose C14," a term that
encompasses two distinct but equally important molecules for the scientific community: 4C-
labeled trehalose, a radiolabeled disaccharide crucial for metabolic studies, and Trehalose 6-
myristate, a C14-chain surfactant instrumental in advanced analytical techniques. This
document details the discovery, natural occurrence, and biosynthesis of trehalose, and
provides in-depth information on the synthesis and applications of both #C-trehalose and
Trehalose 6-myristate. Experimental protocols, quantitative data, and visual diagrams of
relevant pathways are included to serve as a valuable resource for researchers in metabolic
studies, drug discovery, and analytical chemistry.

Introduction to Trehalose

Trehalose is a naturally occurring non-reducing disaccharide composed of two a-glucose units
linked by an a,0-1,1-glycosidic bond.[1] This unique linkage makes trehalose highly resistant to
acid hydrolysis and stable at high temperatures.[2] First discovered in 1832 in an ergot of rye,
trehalose is found in a wide variety of organisms, including bacteria, fungi, plants, and
invertebrates, where it serves as a source of energy and a protective molecule against various
environmental stresses such as desiccation, freezing, and osmotic stress.[1][3] Mammals,
however, do not synthesize trehalose, making its metabolic pathways a potential target for
antimicrobial drug development.[1]
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Natural Occurrence and Biosynthesis of Trehalose

Trehalose is widespread in nature, with its concentration varying significantly among different
organisms and even between different life stages of the same organism, such as fungal spores
and vegetative cells.

Quantitative Data on Trehalose Content

The following table summarizes the trehalose content in various organisms, highlighting its role
as a stress protectant and storage carbohydrate.

. . . Trehalose Content
Organism/Tissue Condition ) Reference(s)
(% of Dry Weight)

Saccharomyces )
o Commercial,
cerevisiae (Baker's ) up to 20%
stationary phase

Yeast)
Streptomyces griseus Excess glucose

promy J ) J up to 25%
(Spores) medium
Streptomyces griseus Limiting glucose 100

-~ 0

(Spores) medium
Selaginella
lepidophylla Desiccated up to 12%
(Resurrection Plant)
Artemia (Brine o

) Anhydrobiosis ~15%
Shrimp) Cysts
Aspergillus fumigatus

Perg o g High High
(Spores/Conidia)
Aspergillus fumigatus ) ]

) Actively growing Low

(Vegetative Hyphae)
Insect Haemolymph Normal 1-2%

Trehalose Biosynthesis Pathways
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Multiple enzymatic pathways have evolved for the synthesis of trehalose. The most common
pathways are summarized below.

o TPS/TPP Pathway (OtsBA Pathway): This is the most common pathway in bacteria, fungi,
and plants. It involves two enzymes: trehalose-6-phosphate synthase (TPS or OtsA) and
trehalose-6-phosphate phosphatase (TPP or OtsB).

o TreY-TreZ Pathway: Found in some bacteria, this pathway converts maltooligosaccharides
(from starch or glycogen) directly into trehalose.

o TreS Pathway: This pathway, present in some bacteria, involves a single enzyme, trehalose
synthase (TreS), which reversibly converts maltose to trehalose.

o TreT Pathway: Found in some archaea and bacteria, this pathway synthesizes trehalose
from ADP-glucose and glucose using trehalose glycosyltransferring synthase (TreT).

o TreP Pathway: This pathway utilizes trehalose phosphorylase (TreP) to synthesize trehalose
from glucose-1-phosphate and glucose.

14C-Labeled Trehalose: A Tool for Metabolic Tracing

14C-labeled trehalose is an invaluable tool for researchers studying carbohydrate metabolism,
particularly in organisms that utilize trehalose. The radioactive *C isotope allows for sensitive
tracking of trehalose through various metabolic pathways.

Synthesis of C-Labeled Trehalose

Experimental Protocol: Enzymatic Synthesis using E. coli

This protocol is adapted from a method utilizing a genetically modified strain of Escherichia coli
that overproduces trehalose from glucose.

» Strain Preparation: Use an E. coli strain deficient in glucose metabolism and engineered to
overexpress the trehalose synthesis genes (otsA and otsB).

e Culture Growth: Grow the E. coli strain in a suitable medium to the desired cell density.
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Induction of Trehalose Synthesis: Induce the expression of the otsAB genes. In some
systems, this is achieved by increasing the osmolarity of the medium.

Labeling: Introduce [**C]-glucose into the cell suspension. The cells will take up the labeled
glucose and convert it into [**C]-trehalose.

Harvesting and Extraction: After a suitable incubation period, harvest the cells by
centrifugation. Extract the intracellular metabolites, including [**C]-trehalose, using a hot
ethanol extraction method.

Purification: Purify the [**C]-trehalose from the crude extract using chromatographic
techniques, such as thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC). The yield of radiochemically pure [**C]-trehalose from [14C]-glucose
can be over 50%.

Experimental Protocol: Synthesis using Yeast

This method utilizes a Saccharomyces cerevisiae strain with a deleted gene for
phosphoglucoisomerase, which prevents the metabolism of exogenously supplied glucose.

Yeast Strain: Use a Saccharomyces cerevisiae strain with a deletion in the gene encoding
phosphoglucoisomerase.

Culture Conditions: Grow the yeast cells under conditions that induce stress, which promotes
trehalose accumulation.

Labeling: Add [**C]-glucose to the culture. The yeast cells will convert the labeled glucose
into [**C]-trehalose.

Extraction and Purification: Follow similar extraction and purification steps as described for
the E. coli protocol. This method can yield approximately 35% of the supplied [**C]-glucose
as [t*C]-trehalose.

Applications in Research

o Metabolic Flux Analysis: Tracing the flow of the 14C label from trehalose into other
metabolites provides quantitative data on the activity of different metabolic pathways.
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e Drug Discovery: *C-trehalose can be used to screen for inhibitors of trehalose metabolism in
pathogenic fungi and bacteria, which is a promising strategy for developing new antimicrobial
drugs.

o Understanding Virulence: Studying how pathogenic microbes utilize trehalose during
infection can reveal novel virulence mechanisms.

Trehalose Signaling in Fungal Virulence

In pathogenic fungi, the trehalose biosynthesis pathway, particularly the TPS/TPP pathway, is
not only crucial for stress resistance but also plays a significant role in virulence. The
intermediate, trehalose-6-phosphate (T6P), acts as a key signaling molecule that regulates
various cellular processes.
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Trehalose biosynthesis and its role in fungal virulence.

Trehalose C14 as a Surfactant: Trehalose 6-
Myristate

"Trehalose C14" is also a common name for Trehalose 6-myristate, a non-ionic surfactant.
This amphiphilic molecule consists of a hydrophilic trehalose head group and a hydrophobic
14-carbon myristate tail. Its properties make it a valuable tool in biochemistry and analytical

chemistry.
Physicochemical Properties
Property Value Reference(s)
a-D-glucopyranoside, a-D-
Formal Name glucopyranosyl, 6-
tetradecanoate
Molecular Formula C26Has012
Formula Weight 552.7 g/mol
Critical Micelle Concentration
0.012 mM

(CMC)

The Critical Micelle Concentration (CMC) is a key parameter for surfactants. It is the
concentration at which surfactant molecules begin to aggregate and form micelles. The CMC
can be determined by various methods, including surface tension measurements, fluorescence
spectroscopy, and conductivity measurements.

Synthesis of Trehalose 6-Myristate

The synthesis of trehalose monomyristate typically involves the regioselective esterification of
one of the primary hydroxyl groups of trehalose with myristic acid or an activated derivative.
This often requires the use of protecting groups to prevent esterification at other positions.

Applications in Single-Cell Lipidomics
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Trehalose 6-myristate is particularly useful for the analysis of lipids in single cells by mass
spectrometry. Its low CMC allows for efficient cell solubilization at low concentrations,
minimizing matrix effects that can interfere with mass spectrometric analysis.

Experimental Workflow: Single-Cell Lipidomics using Trehalose C14 Surfactant

The following is a generalized workflow for single-cell lipid analysis.

1. Single Cell Isolation
(e.g., Micromanipulation, FACS)

'

2. Cell Lysis & Lipid Extraction
with Trehalose C14 Solution

'

3. Liquid Chromatography (LC)
Separation of Lipids

'

4. Mass Spectrometry (MS)
Detection and Identification

'

5. Data Analysis
Lipid Profiling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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